Cas no 2138145-74-9 (Piperidine, 4-[4-(2-oxetanyl)phenyl]-)

• Product Name: Piperidine, 4-[4-(2-oxetanyl)phenyl]-
• CAS No: 2138145-74-9
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5299514
• Update Time: 2025-10-12

Piperidine, 4-[4-(2-oxetanyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[4-(2-oxetanyl)phenyl]-

• Inchi： 1S/C14H19NO/c1-3-13(14-7-10-16-14)4-2-11(1)12-5-8-15-9-6-12/h1-4,12,14-15H,5-10H2
• InChI Key： MVTSDSBYQQCYLK-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(C3CCO3)C=C2)CC1

Additional information on Piperidine, 4-[4-(2-oxetanyl)phenyl]-

Piperidine, 4-[4-(2-oxetanyl)phenyl]- (CAS No. 2138145-74-9): A Comprehensive Overview

Piperidine, 4-[4-(2-oxetanyl)phenyl]-, identified by its CAS number 2138145-74-9, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The presence of a 2-oxetanyl group and a phenyl ring at the 4-position of the piperidine core imparts unique chemical and pharmacological properties, making it a valuable scaffold for medicinal chemistry applications.

The structural features of Piperidine, 4-[4-(2-oxetanyl)phenyl]- contribute to its potential as an intermediate in the synthesis of various bioactive molecules. The oxetane ring, a three-membered cyclic ether, introduces rigidity and specific spatial orientation to the molecule, which can be crucial for receptor binding and pharmacological activity. Additionally, the phenyl group provides a hydrophobic moiety that can enhance membrane permeability and binding affinity to biological targets.

In recent years, there has been growing interest in piperidine derivatives due to their versatility in drug design. The< strong>Piperidine scaffold is widely recognized for its ability to modulate biological pathways, particularly in the context of central nervous system (CNS) disorders. Researchers have leveraged its structural flexibility to develop compounds with potential therapeutic effects in areas such as neurodegenerative diseases, pain management, and anti-inflammatory applications.

The< strong>2-oxetanyl group in Piperidine, 4-[4-(2-oxetanyl)phenyl]- is particularly noteworthy for its reactivity and functionalization possibilities. Oxetanes are known for their high strain energy, which makes them susceptible to ring-opening reactions under various conditions. This characteristic allows for the introduction of diverse functional groups at specific positions within the molecule, enabling the creation of tailored derivatives with enhanced pharmacological properties.

Recent studies have highlighted the importance of< strong>Piperidine, 4-[4-(2-oxetanyl)phenyl]- in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are critical in cancer treatment. The combination of the piperidine core and the< strong>2-oxetanyl-phenyl moiety provides a unique framework that can interact with target enzymes with high selectivity and potency.

The< strong>phenyl group in this compound also plays a pivotal role in determining its pharmacokinetic profile. Phenyl rings are known to enhance lipophilicity, which can improve oral bioavailability and tissue distribution. This property is particularly advantageous in drug development, where achieving optimal pharmacokinetic parameters is essential for therapeutic efficacy.

The synthesis of< strong>Piperidine, 4-[4-(2-oxetanyl)phenyl]- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the desired molecular architecture efficiently. These techniques not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

In conclusion, Piperidine, 4-[4-(2-oxetanyl)phenyl]- (CAS No. 2138145-74-9) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications. Its combination of a piperidine core with a< strong>2-oxetanyl-phenyl moiety offers a versatile platform for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like< strong>Piperidine, 4-[4-(2-oxetanyl)phenyl]- are likely to play an increasingly important role in addressing unmet medical needs.